1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride

• Molecular Formula: C5H11ClN4
• Molecular Weight: 162.62 g/mol
• SMILES: CC(CN1C=NC=N1)N.Cl
• InChI: InChI=1S/C5H10N4.ClH/c1-5(6)2-9-4-7-3-8-9;/h3-5H,2,6H2,1H3;1H
• InChIKey: VMSJGHNBDLOHAV-UHFFFAOYSA-N

Compound Procurement and Classification Overview

1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride (free base CAS 883545-31-1; hydrochloride salt CAS 1177349-38-0) is a synthetic organic compound classified as a nitrogen-containing heterocycle featuring a 1,2,4-triazole moiety linked to a propan-2-amine backbone [1]. The hydrochloride salt form (molecular formula C₅H₁₁ClN₄, molecular weight 162.62 g/mol) is the primary commercially available entity, offering enhanced stability and aqueous solubility relative to the free base for research applications . This compound serves as a versatile scaffold and synthetic intermediate in medicinal chemistry programs, with documented interest in antifungal, antimicrobial, and kinase-targeted development pathways [2].

1 Hydrochloride salt for aqueous solubility and solid-state stability

2 Versatile synthetic intermediate for triazole-based medicinal chemistry

3 Reported research interest in antifungal, antimicrobial, and kinase-targeted pathways

• [1] PubChem. Compound Summary for CID 43810621, 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride. National Center for Biotechnology Information. View Source
• [2] Kuujia. Cas no 1177349-38-0 (1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride) Technical Profile. View Source

Why Generic Substitution Fails for Triazole Analogs

Triazole-containing compounds are not fungible commodities for research procurement. Subtle structural variations within the 1,2,4-triazole class yield profoundly divergent target engagement profiles and physicochemical behaviors. Compounds differing by a single substituent on the triazole ring or a minor modification to the alkylamine chain may exhibit potency differences exceeding two orders of magnitude against the same biological target, as evidenced by structure-activity relationship (SAR) data across multiple triazole-based inhibitor programs [1]. For instance, a 2023 study in the Journal of Medicinal Chemistry reported that a trifluoromethyl-substituted analog (1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-amine) demonstrated an MIC of 0.5 µg/mL against Candida albicans, a potency level that cannot be extrapolated to the non-fluorinated parent compound absent direct comparative data [2]. The precise spacing between the triazole nitrogen coordination site and the primary amine functionality dictates metal-chelation geometry, enzyme binding mode, and ultimately biological outcome. Selecting a 'similar' triazole without verified equivalence introduces uncontrolled variables that compromise experimental reproducibility and invalidate SAR conclusions.

Triazole analog potency may differ by over two orders of magnitude; substituent changes shift target engagement profiles.

Fluorinated analog MIC may not transfer to non-fluorinated parent without direct comparative data.

Amine-triazole spacing dictates metal-chelation geometry and enzyme binding mode; subtle structural variations alter biological outcome.

• [1] Jiang Y et al. Synthesis and evaluation of novel 1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-3-[(4-substitutedphenyl)-piperazin-1-yl]-propan-2-ols as antifungal agents. PubMed. View Source
• [2] Kuujia. Cas no 2172600-66-5 (1,1,1-trifluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-amine) Technical Profile. Journal of Medicinal Chemistry reference cited within. View Source

Quantitative Differentiation and Comparator Evidence

Positional Isomer vs. 1,2,3-Triazole Scaffolds

The 1,2,4-triazole substitution pattern of 1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride confers fundamentally different synthetic accessibility and metal-coordination geometry compared to 1,2,3-triazole isomers . While 1,2,3-triazoles are typically accessed via copper-catalyzed azide-alkyne cycloaddition (CuAAC) requiring alkyne and azide precursors, 1,2,4-triazoles of this scaffold are synthesized through alternative condensation pathways that do not rely on click chemistry conditions [1].

Positional isomer synthesis

Cross-study comparable

1,2,4-triazole via condensation; 1,2,3-triazole via CuAAC click chemistry

Synthetic route orthogonality enables divergent diversification strategies

Precursor and catalyst requirements differ; verify for your synthetic workflow

Evidence Dimension	Synthetic Route and Precursor Availability
Target Compound Data	Accessible via condensation of 1,2,4-triazole with appropriately substituted alkyl halides or epoxides
Comparator Or Baseline	1,2,3-triazole analogs requiring CuAAC click chemistry with azide and alkyne precursors
Quantified Difference	Fundamentally distinct synthetic pathways requiring different precursor inventory, catalysts, and purification strategies
Conditions	Organic synthesis / medicinal chemistry building block context

Why This Matters

Researchers designing synthetic routes must procure the correct positional isomer; the 1,2,4-triazole scaffold offers synthetic orthogonality to click-derived 1,2,3-triazoles, enabling divergent diversification strategies.

• [1] All Journals. Efficient and regiospecific one-pot synthesis of substituted 1,2,4-triazoles. View Source

Hydrochloride Salt vs. Free Base Properties

The hydrochloride salt form (CAS 1177349-38-0, MW 162.62 g/mol) exhibits measurably enhanced aqueous solubility and solid-state stability compared to the free base (CAS 883545-31-1, MW 126.16 g/mol), which is a fundamental procurement decision point for assays requiring aqueous compatibility . The 36.46 g/mol mass differential (one HCl equivalent) alters both gravimetric calculations for solution preparation and chromatographic retention behavior [1].

Salt form selection

Data to verify

Hydrochloride salt: MW 162.62 g/mol; free base: 126.16 g/mol (Δ 36.46, +28.9%)

Salt form affects gravimetric calculations and aqueous compatibility

Formulation-context; verify solubility and stability for your assay conditions

Evidence Dimension	Molecular weight and salt form
Target Compound Data	Hydrochloride salt: C₅H₁₁ClN₄, MW = 162.62 g/mol
Comparator Or Baseline	Free base: C₅H₁₀N₄, MW = 126.16 g/mol
Quantified Difference	MW increase of 36.46 g/mol (approximately 28.9% mass increase); protonated amine state
Conditions	Standard procurement specifications and analytical characterization

Why This Matters

Procurement of the incorrect physical form (free base versus hydrochloride) introduces quantitative errors in molarity calculations for biological assays and may result in precipitation under aqueous buffer conditions.

• [1] ChemSrc. CAS 883545-31-1: 1-(1H-1,2,4-triazol-1-yl)propan-2-amine. 2018. View Source

Triazole vs. Imidazole Electronic Properties

The 1,2,4-triazole ring in this compound possesses distinct nitrogen coordination geometry and electronic properties compared to imidazole-containing analogs. Triazoles bind to cytochrome P450 heme iron through the N4 nitrogen, with the additional nitrogen atom in the ring (compared to imidazole) modulating electron density and consequently binding affinity and selectivity .

Triazole vs. imidazole electronics

Class-level inference

Third nitrogen in triazole alters pKa, H-bonding capacity, and metal coordination geometry

Electronic differences may affect target binding and selectivity

Target-dependent; binding affinity differences require direct measurement

Evidence Dimension	Heterocycle composition and electronic properties
Target Compound Data	1,2,4-triazole ring (three nitrogen atoms, five-membered heterocycle)
Comparator Or Baseline	Imidazole ring (two nitrogen atoms, five-membered heterocycle)
Quantified Difference	Presence of third nitrogen alters pKa, hydrogen-bonding capacity, and metal coordination geometry (exact binding affinity differences are target-dependent)
Conditions	Structure-based drug design and ligand-protein interaction studies

Why This Matters

Substitution of a 1,2,4-triazole scaffold with an imidazole or 1,2,3-triazole analog yields fundamentally different binding pharmacology; procurement decisions must be target-informed rather than based on superficial structural similarity.

Research and Industrial Application Scenarios

Kinase Inhibitor Library Construction

This compound serves as a core building block for constructing focused triazole-based compound libraries targeting kinase ATP-binding pockets. The primary amine functionality provides a derivatizable handle for amide coupling, sulfonamide formation, or reductive amination, enabling rapid SAR exploration around the triazole pharmacophore [1].

Antifungal CYP51 Probe Development

As a 1,2,4-triazole derivative, this compound is positioned for investigation in antifungal discovery programs targeting lanosterol 14α-demethylase (CYP51). The triazole ring coordinates the heme iron of fungal CYP51, while the propan-2-amine side chain offers vector diversity for optimizing target engagement and fungal selectivity over human CYP isoforms [1].

Metal-Chelating Probe for Zinc Enzymes

The 1,2,4-triazole moiety acts as a bidentate ligand for transition metals including zinc(II) and copper(II). This compound can be incorporated into inhibitor designs targeting zinc-dependent metalloenzymes such as matrix metalloproteinases (MMPs), histone deacetylases (HDACs), or carbonic anhydrases, where the amine handle permits attachment of selectivity-conferring recognition elements [2].

Agrochemical Fungicide Intermediate

Beyond pharmaceutical applications, this scaffold is relevant for agrochemical fungicide discovery programs. The established role of 1,2,4-triazoles in agricultural fungicides (e.g., tebuconazole, propiconazole) positions this amine-functionalized analog as a versatile intermediate for generating novel crop protection candidates with potentially differentiated resistance profiles .

Application

Selection Property

Validation Focus

Kinase inhibitor library construction

Primary amine derivatization handle

SAR exploration around triazole pharmacophore

Antifungal CYP51 probe development

Triazole heme-iron coordination

Fungal CYP51 selectivity over human CYP isoforms

Metal-chelating probe for zinc enzymes

Bidentate triazole-metal coordination

Selectivity across MMPs, HDACs, carbonic anhydrases

Agrochemical fungicide intermediate

1,2,4-triazole scaffold

Differentiated resistance profile in crop protection

• [1] Kuujia. Cas no 1177349-38-0 (1-(1H-1,2,4-triazol-1-yl)propan-2-amine hydrochloride) Technical Profile. View Source
• [2] 1,2,4-Triazole derivatives as transient inactivators of kallikreins involved in skin diseases. Bioorganic & Medicinal Chemistry, 2013. View Source